Ferrocene/air double-mediated FeTiO3-photocatalyzed semi-heterogeneous annulation of quinoxalin-2(1H)-ones in EtOH/H2O†

Chemical Communications Pub Date: 2023-11-07 DOI: 10.1039/D3CC04020H

Abstract

With both ferrocene and air as the redox catalysts, for the first time, the low-cost natural ilmenite (FeTiO3) was successfully used for photocatalytic bond formations. Under the assistance of a traceless H-bond, and HCHO as the methylene reagent, a variety of imidazo[1,5-a]quinoxalinones were semi-heterogeneously photosynthesized in high yields with good functional group compatibility.

Graphical abstract: Ferrocene/air double-mediated FeTiO3-photocatalyzed semi-heterogeneous annulation of quinoxalin-2(1H)-ones in EtOH/H2O
Ferrocene/air double-mediated FeTiO3-photocatalyzed semi-heterogeneous annulation of quinoxalin-2(1H)-ones in EtOH/H2O†
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